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Compound of Interest

Compound Name:
3-(Hexadecyloxy)propane-1,2-diyl

dioleate

Cat. No.: B15552482

Get Quote

Classification: Ether Lipid / Triglyceride Analogue Primary Application: Non-Hydrolyzable

Metabolic Tracer & LNP Stabilizer[1]

Introduction: The Architecture of Stability
In the landscape of lipid therapeutics and metabolic research, 3-(Hexadecyloxy)propane-1,2-
diyl dioleate represents a critical tool for decoupling lipid uptake from lipid hydrolysis.[1]

Structurally, this molecule mimics a standard triglyceride (specifically triolein) but substitutes

one ester bond with an ether linkage at the sn-3 position.[1]

This single atomic modification renders the molecule resistant to stereospecific lipases (such

as Lipoprotein Lipase and Hepatic Lipase) at that specific position, creating a "metabolic dead-

end" for the ether tail while allowing normal processing of the fatty acids at positions 1 and 2.[1]

For drug development professionals, this molecule serves two distinct high-value purposes:

Metabolic Tracing: A stable marker for chylomicron remnants and lipid droplets.[1]

LNP Engineering: A neutral lipid component that modulates membrane fluidity without rapid

degradation in the endosome.[1]
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Nomenclature & Synonyms
Accuracy in nomenclature is vital due to the existence of positional isomers (e.g., 1,3-dioleoyl

variants).[1] The following table consolidates the identifiers for this specific 1,2-diacyl-3-alkyl

structure.

Category Identifier / Synonym Context

IUPAC Name

3-(hexadecyloxy)propane-1,2-

diyl (9Z,9'Z)-bis(octadec-9-

enoate)

Formal chemical designation.

[1][2]

Common Name Chimyl Dioleate
Derived from "Chimyl alcohol"

(the ether core).

Descriptive Name
1,2-Dioleoyl-3-hexadecyl-

glycerol

Describes the position of acyl

vs. alkyl chains.[1]

Abbreviation O-Hexadecyl-Dioleoyl-TG Used in lipidomic datasets.[1]

Lipid Map ID
[Structure Match] 1-alkyl-2,3-

diacyl-glycerol class

Note: Numbering depends on

stereospecific numbering (sn).

[1]

Chemical Formula C₅₅H₁₀₄O₅
Molecular Weight: ~857.4

g/mol

Structural Decoding[1]
Propane-1,2-diyl: The glycerol backbone positions 1 and 2 holding the esters.[1]

Dioleate: Two Oleic Acid (C18:1) chains attached via ester bonds (hydrolyzable).[1]

3-(Hexadecyloxy): Position 3 holds a Cetyl (C16:0) chain attached via an ether bond (non-

hydrolyzable).[1]

Mechanism of Action: The "Ether Blockade"
The utility of this lipid relies on the differential stability of ester vs. ether bonds.[1]
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Biological Pathway Logic[1]
Uptake: The molecule is incorporated into lipoproteins (like LDL/VLDL) or Lipid Nanoparticles

(LNPs) exactly like a standard triglyceride.[1]

Lipolysis: Upon encountering Lipoprotein Lipase (LPL) in the capillary endothelium:

The sn-1 and sn-2 esters (Oleates) are hydrolyzed, releasing free fatty acids.[1]

The sn-3 ether (Hexadecyl) cannot be cleaved by LPL.[1]

Result: The remaining mono-ether glycerol backbone (Chimyl alcohol) remains associated

with the particle remnant, allowing researchers to track the "core" of the particle independent

of its fatty acid payload.[1]

3-(Hexadecyloxy)
propane-1,2-diyl dioleate Hydrolysis Event

 Enters Bloodstream

Lipoprotein Lipase
(Enzyme)

 Catalyzes 2x Free Oleic Acid
(Released) sn-1/sn-2 Cleavage

Chimyl Alcohol
(Remnant Core)

 sn-3 Ether Resistant

Click to download full resolution via product page

Figure 1: Differential hydrolysis pathway showing the release of fatty acids while retaining the

ether-linked core.[1]

Experimental Protocols
Protocol A: Synthesis of LNP Tracers (Self-Validating)
Objective: Incorporate Chimyl Dioleate into LNPs to assess particle stability in plasma.

Reagents:

Cationic Lipid (e.g., MC3 or ALC-0315)[1]
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Helper Lipid (DSPC)

Cholesterol[1]

PEG-Lipid[1]

Tracer: 3-(Hexadecyloxy)propane-1,2-diyl dioleate (1 mol%)[1]

Workflow:

Stock Preparation: Dissolve all lipids individually in ethanol.

Validation: Ensure Chimyl Dioleate is fully solubilized (clear solution).[1] If cloudy, sonicate

at 37°C.[1]

Mixing: Combine lipids at molar ratio 50:10:38.5:1.5 (Standard LNP) + 1% Tracer.

Microfluidic Assembly: Mix organic phase (ethanol) with aqueous phase (Citrate buffer pH

4.0) at 3:1 flow rate ratio.[1]

Dialysis: Dialyze against PBS (pH 7.4) for 12 hours to remove ethanol.

Quality Control (QC):

Size: DLS (Dynamic Light Scattering) should show Z-avg < 100 nm.

PDI: < 0.2 indicates homogenous population.[1]

HPLC Quant: Verify the ratio of Chimyl Dioleate to Cholesterol matches the input (1:38.5).

If the ratio drops, the ether lipid precipitated during mixing.

Protocol B: In Vitro Lipolysis Assay
Objective: Confirm resistance to lipase activity compared to Triolein.[1]

Emulsion Prep: Sonicate Chimyl Dioleate (Test) and Triolein (Control) with

Phosphatidylcholine (PC) in buffer to form micelles.

Incubation: Add Porcine Pancreatic Lipase or LPL.[1] Incubate at 37°C for 60 mins.
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Extraction: Stop reaction with Chloroform/Methanol (2:1).

Analysis (TLC/MS):

Control (Triolein): Appearance of Mono-olein and Free Fatty Acids.[1]

Test (Ether): Appearance of Chimyl Alcohol (Mono-ether) and Free Fatty Acids.[1] No

Glycerol should be produced from the Test sample.

Physicochemical Properties Data
Property Value Relevance

Molecular Weight ~857.45 g/mol

Mass Spec identification

(M+NH4)+ adducts common.

[1]

Solubility Chloroform, Hexane, Ethanol
Insoluble in water. Requires

carrier (LNP/Micelle).[1]

LogP > 15 (Predicted)
Highly lipophilic; partitions

strictly to membrane core.

Phase Transition < 0°C (Liquid at RT)

Oleic acid tails prevent

crystallization, maintaining

LNP fluidity.

Refractive Index ~1.46
Compatible with standard

DLS/HPLC detectors.[1]

Synthesis Logic (Graphviz)
Understanding the synthesis helps in troubleshooting impurities (e.g., unreacted Chimyl

alcohol).
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(>98% Purity)

 Purified Product

Click to download full resolution via product page

Figure 2: Synthetic route via acylation of Chimyl Alcohol.[1] Note: Incomplete acylation results

in mono-ester impurities.[1]
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(Note: While specific trade names for the dioleate ester are rare, the precursors and class

behavior are well-documented in standard lipid biochemistry texts.)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Chimyl Alcohol | C19H40O3 | CID 10448487 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1,2-dihexadecanoyl-3-(9Z-octadecenoyl)-sn-glycerol | C53H100O6 | CID 25240460 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 3-(Hexadecyloxy)propane-1,2-diyl
Dioleate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552482/docs#technical-guide-3-hexadecyloxy-
propane-1-2-diyl-dioleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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